Cas no 108511-98-4 (1,2-oxazol-4-amine hydrochloride)

1,2-oxazol-4-amine hydrochloride Properties

Names and Identifiers

• 4-Aminoisoxazole hydrochloride
• 1,2-oxazol-4-amine,hydrochloride
• 4-Aminoisoxazole monohydrochloride
• 4-Aminoisoxazole, HCl
• 4-ISOXAZOLAMINE
• 4-Isoxazolamine,hydrochloride (1:1)
• 4-Isoxazolamine hydrochloride
• ISOXAZOL-4-AMINE HCL
• Isoxazol-4-ylamine hydrochloride
• ISOXAZOL-4-AMINE
• Isoxazol-4-aMine hydrochloride
• 1,2-oxazol-4-aMine hydrochloride
• 4-Isoxazolamine, monohydrochloride
• DPDLVZSIELSTBG-UHFFFAOYSA-N
• 1,2-oxazol-4-amine;hydrochloride
• R
• SY112563
• MFCD09992881
• 108511-98-4
• LCZC2490
• DTXSID90549978
• 4-Aminoisoxazolehydrochloride
• A895250
• isoxazol-4-amine hydrogen chloride
• J-514428
• 1,2-Oxazol-4-amine--hydrogen chloride (1/1)
• CS-W004673
• SCHEMBL3107394
• AKOS006223931
• C3H5ClN2O
• F2198-0002
• GS-3740
• DB-012775
• isoxazol-4-amine hydrochloride
• 1,2-oxazol-4-amine hydrochloride
• +Expand

• MDL： MFCD09992881
• InChIKey： DPDLVZSIELSTBG-UHFFFAOYSA-N
• Inchi： 1S/C3H4N2O.ClH/c4-3-1-5-6-2-3;/h1-2H,4H2;1H
• SMILES： Cl[H].O1C([H])=C(C([H])=N1)N([H])[H]

Computed Properties

• Exact Mass: 120.00900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 120.0090405g/mol
• Heavy Atom Count: 7
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 1.64000
• PSA: 52.05000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable

1,2-oxazol-4-amine hydrochloride Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xn
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 22
• Signal Word：Warning

1,2-oxazol-4-amine hydrochloride Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%